Cas no 52162-19-3 (Undecanoic acid, 11-cyano-, ethyl ester)
52162-19-3 structure
Product Name:Undecanoic acid, 11-cyano-, ethyl ester
CAS No:52162-19-3
MF:C14H25NO2
MW:239.353804349899
CID:360398
PubChem ID:19904861
Update Time:2025-04-19
Undecanoic acid, 11-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid, 11-cyano-, ethyl ester
- ethyl 11-cyanoundecanoate
- 52162-19-3
- DTXSID80601170
- SCHEMBL9355503
-
- Inchi: 1S/C14H25NO2/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11-13-15/h2-12H2,1H3
- InChI Key: FUNUKWGHJKIQIE-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCCCCCCCCC#N)=O
Computed Properties
- Exact Mass: 239.18865
- Monoisotopic Mass: 239.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Undecanoic acid, 11-cyano-, ethyl ester Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
52162-19-3 (Undecanoic acid, 11-cyano-, ethyl ester) Related Products
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